![molecular formula C16H17NO5S B6411995 3-(2-N,N-Dimethylsulfamoylphenyl)-2-methoxybenzoic acid, 95% CAS No. 1261969-37-2](/img/structure/B6411995.png)
3-(2-N,N-Dimethylsulfamoylphenyl)-2-methoxybenzoic acid, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(2-N,N-Dimethylsulfamoylphenyl)-2-methoxybenzoic acid (3-DMPBA) is an organic compound with a molecular weight of 246.3 g/mol. It is a white crystalline solid, soluble in methanol, ethanol and water. 3-DMPBA is used as a reagent in various laboratory experiments, such as in the synthesis of other compounds, as a catalyst, and in the determination of biological activities. In addition, 3-DMPBA has been studied for its potential applications in the fields of medicine, agriculture, and biotechnology.
Scientific Research Applications
3-(2-N,N-Dimethylsulfamoylphenyl)-2-methoxybenzoic acid, 95% has been studied for its potential applications in the fields of medicine, agriculture, and biotechnology. In medicine, 3-(2-N,N-Dimethylsulfamoylphenyl)-2-methoxybenzoic acid, 95% has been used as an anti-inflammatory agent, an anti-tumor agent, and an antioxidant. In agriculture, 3-(2-N,N-Dimethylsulfamoylphenyl)-2-methoxybenzoic acid, 95% has been used as an insecticide, a fungicide, and a herbicide. In biotechnology, 3-(2-N,N-Dimethylsulfamoylphenyl)-2-methoxybenzoic acid, 95% has been used as a reagent in the synthesis of other compounds, as a catalyst, and in the determination of biological activities.
Mechanism of Action
The mechanism of action of 3-(2-N,N-Dimethylsulfamoylphenyl)-2-methoxybenzoic acid, 95% is not yet fully understood, but it is believed to work by inhibiting the activity of certain enzymes involved in the biosynthesis of prostaglandins and leukotrienes, which are compounds involved in inflammation and pain. In addition, 3-(2-N,N-Dimethylsulfamoylphenyl)-2-methoxybenzoic acid, 95% has been shown to have antioxidant properties, which may help to protect cells from oxidative damage.
Biochemical and Physiological Effects
3-(2-N,N-Dimethylsulfamoylphenyl)-2-methoxybenzoic acid, 95% has been shown to have anti-inflammatory, anti-tumor, and antioxidant effects. In addition, 3-(2-N,N-Dimethylsulfamoylphenyl)-2-methoxybenzoic acid, 95% has been shown to have antifungal, antibacterial, and anti-parasitic effects. Furthermore, 3-(2-N,N-Dimethylsulfamoylphenyl)-2-methoxybenzoic acid, 95% has been shown to have an inhibitory effect on the growth of certain types of cancer cells.
Advantages and Limitations for Lab Experiments
The main advantage of using 3-(2-N,N-Dimethylsulfamoylphenyl)-2-methoxybenzoic acid, 95% in laboratory experiments is that it is relatively easy to synthesize and is relatively inexpensive. In addition, 3-(2-N,N-Dimethylsulfamoylphenyl)-2-methoxybenzoic acid, 95% is relatively stable and can be stored for long periods of time without significant degradation. However, 3-(2-N,N-Dimethylsulfamoylphenyl)-2-methoxybenzoic acid, 95% is toxic and should be handled with care. Furthermore, 3-(2-N,N-Dimethylsulfamoylphenyl)-2-methoxybenzoic acid, 95% is not very soluble in water and should be used in an organic solvent such as methanol or ethanol.
Future Directions
The potential applications of 3-(2-N,N-Dimethylsulfamoylphenyl)-2-methoxybenzoic acid, 95% are numerous and there are many future directions for research. These include further studies into the mechanism of action of 3-(2-N,N-Dimethylsulfamoylphenyl)-2-methoxybenzoic acid, 95%, its potential applications in medicine, agriculture, and biotechnology, and the development of more efficient methods for its synthesis. In addition, further studies into the biochemical and physiological effects of 3-(2-N,N-Dimethylsulfamoylphenyl)-2-methoxybenzoic acid, 95% are needed in order to fully understand its potential therapeutic applications. Finally, further studies into the safety and toxicity of 3-(2-N,N-Dimethylsulfamoylphenyl)-2-methoxybenzoic acid, 95% are needed in order to ensure its safe use in laboratory experiments and clinical trials.
Synthesis Methods
3-(2-N,N-Dimethylsulfamoylphenyl)-2-methoxybenzoic acid, 95% can be synthesized through a three-step process. The first step involves the reaction of 2-methoxybenzoic acid and dimethyl sulfate in the presence of a base to form the intermediate 3-methoxy-2-dimethylsulfonylbenzoic acid. The second step involves the reaction of the intermediate with N,N-dimethylsulfamoyl chloride in the presence of a base to form 3-(2-N,N-Dimethylsulfamoylphenyl)-2-methoxybenzoic acid, 95%. The third step involves the recrystallization of the product from methanol.
properties
IUPAC Name |
3-[2-(dimethylsulfamoyl)phenyl]-2-methoxybenzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17NO5S/c1-17(2)23(20,21)14-10-5-4-7-11(14)12-8-6-9-13(16(18)19)15(12)22-3/h4-10H,1-3H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
URVNBYIHRVJGRX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)S(=O)(=O)C1=CC=CC=C1C2=C(C(=CC=C2)C(=O)O)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17NO5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.